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Cat. No.: B1329852 Get Quote

Essential Safety and Handling Guide for 2,6-
Difluoropyridine
Disclaimer: The following guidance is based on publicly available Safety Data Sheets (SDS) for

2,6-Difluoropyridine. It is imperative for all researchers, scientists, and drug development

professionals to conduct a thorough risk assessment and consult with their institution's

Environmental Health and Safety (EHS) department before handling this chemical. This

document provides critical safety and logistical information, including operational and disposal

plans, to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2,6-Difluoropyridine is a flammable liquid and vapor that can cause skin and serious eye

irritation, and may also lead to respiratory irritation.[1][2][3] Strict adherence to recommended

Personal Protective Equipment (PPE) protocols is mandatory to minimize exposure and

associated risks.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2,6-Difluoropyridine
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Body Part Protective Equipment
Recommended
Material/Standard

Eyes/Face
Safety glasses with side

shields or a face shield

Conforming to EN166 (EU) or

OSHA's eye and face

protection regulations in 29

CFR 1910.133 (US).[2]

Skin Chemical-resistant gloves

Nitrile rubber or Butyl rubber

(inspect before use).[4] The

selected gloves must satisfy

the specifications of

Regulation (EU) 2016/425 and

the standard EN 374.[1]

Lab coat or flame-retardant,

antistatic protective clothing

Standard laboratory coat or

impervious clothing.[1][2]

Respiratory

Air-purifying respirator with

appropriate cartridges (if

ventilation is inadequate)

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges as a

backup to engineering

controls.[1] Respirators and

their components must be

tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).[4]

Operational Plan: Safe Handling and Storage
Procedures
Proper handling and storage are crucial for minimizing exposure and ensuring a safe laboratory

environment.

1. Preparation:
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Ensure all necessary PPE is readily available and in good condition before handling the

chemical.[4]

Locate the nearest emergency eyewash station and safety shower.[4]

Verify that a fire extinguisher (CO2, dry chemical, or foam) is accessible.[2]

2. Ventilation:

All work with 2,6-Difluoropyridine must be conducted in a well-ventilated area, preferably

within a chemical fume hood.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

3. Handling:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Keep the container tightly closed when not in use.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

Use only non-sparking tools and take precautionary measures against static discharge.[2][5]

Ground and bond containers when transferring material.[5]

4. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[2][5]

Store in a flammables area with the container tightly closed.[2][5]

Store locked up.[1][2]

Emergency Procedures
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First Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][2]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Wash off with soap and plenty of water. Consult a physician if irritation

persists.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][2]

If Swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Call a poison center or doctor/physician if you feel unwell.[2][5]

Spill Response:

Ensure adequate ventilation and remove all sources of ignition.[2][5]

Use personal protective equipment.[1]

Absorb the spill with inert material (e.g., sand, earth, diatomaceous earth, vermiculite) and

place it in a suitable, closed container for disposal.[1][5]

Do not let the product enter drains.[1]

Disposal Plan
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.[1][4]

Dispose of the contents/container to an approved waste disposal plant.[2]

Do not mix with other waste. Leave chemicals in their original containers.[1]

Handle uncleaned containers as you would the product itself.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC306660050&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC306660050&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC306660050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC306660050&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB6210492_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC306660050&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB6210492_EN.htm
https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6210492_EN.htm
https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Difluoromethoxy_6_fluoropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC306660050&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://www.chemicalbook.com/msds/2-6-difluoropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[1]

Quantitative Data Summary
Table 2: Physical and Chemical Properties of 2,6-Difluoropyridine

Property Value

Molecular Formula C5H3F2N[3]

Molecular Weight 115.08 g/mol [3]

Appearance Reddish violet liquid[2]

Boiling Point 124.5 °C @ 743 mmHg[2]

Density 1.268 g/mL at 25 °C[1]

Flash Point 33 °C / 91.4 °F[2]

Water Solubility Not miscible or difficult to mix[1]

Workflow for Safe Handling of 2,6-Difluoropyridine
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1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Don PPE:
- Safety Glasses/Face Shield
- Chemical-Resistant Gloves

- Lab Coat

Prepare Workspace:
- Work in Fume Hood

- Locate Emergency Equipment
- Remove Ignition Sources

Handle 2,6-Difluoropyridine:
- Use Non-Sparking Tools
- Ground/Bond Containers
- Keep Container Closed

Decontamination:
- Clean Work Area

- Wash Hands Thoroughly

Waste Disposal:
- Collect in Labeled Container
- Follow Institutional Protocols

Storage:
- Store in Flammables Cabinet

- Tightly Closed Container

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,6-Difluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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